Cas no 95970-15-3 (Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)-)

• Product Name: Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)-
• CAS No: 95970-15-3
• MF: C₉H₈Br₃NO₂
• MW: 401.877320289612
• CID: 4356356
• Update Time: 2025-10-12

Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)-
• N-(3,4,5-tribromo-2-methoxyphenyl)acetamide

• Inchi： 1S/C9H8Br3NO2/c1-4(14)13-6-3-5(10)7(11)8(12)9(6)15-2/h3H,1-2H3,(H,13,14)
• InChI Key： MJIGADCLUZMKKP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Br)=C(Br)C(Br)=C1OC)(=O)C

Additional information on Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)-

Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- (CAS No. 95970-15-3): A Comprehensive Overview

Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- (CAS No. 95970-15-3) is a specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of acetamides and is characterized by the presence of a tribromophenyl group and a methoxy substituent. These structural elements contribute to its distinct chemical properties and biological activities.

The tribromophenyl moiety in Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- is particularly noteworthy for its high electron-withdrawing nature, which can influence the compound's reactivity and stability. The methoxy group, on the other hand, adds polarity and can affect solubility and interactions with biological targets. These features make the compound a valuable candidate for various research applications.

In recent years, Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- has been studied for its potential therapeutic applications. One of the key areas of interest is its use as an antimicrobial agent. Research has shown that compounds with similar structural features exhibit potent antimicrobial activity against a range of bacterial and fungal pathogens. This property is attributed to the ability of the tribromophenyl group to disrupt microbial cell membranes and inhibit essential metabolic processes.

Beyond antimicrobial applications, Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- has also been explored for its potential as a cancer therapeutic. Studies have demonstrated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The methoxy substituent plays a crucial role in enhancing the compound's ability to penetrate cell membranes and interact with intracellular targets.

The synthesis of Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- involves several well-established organic reactions. One common approach is the reaction of 3,4,5-tribromo-2-methoxyaniline with acetyl chloride in the presence of a base such as pyridine. This method yields high purity products with good yields. The synthetic route can be optimized to improve efficiency and reduce by-product formation, making it suitable for large-scale production.

In terms of safety and handling, it is important to note that while Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn to prevent skin contact and inhalation.

The physical properties of Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- include a melting point of approximately 180°C and limited solubility in water. It is more soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties are important considerations when designing experiments or formulating products containing this compound.

In conclusion, Acetamide, N-(3,4,5-tribromo-2-methoxyphenyl)- (CAS No. 95970-15-3) is a versatile compound with promising applications in both research and industry. Its unique structural features make it an attractive candidate for further investigation into its biological activities and potential therapeutic uses. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field of medicinal chemistry.